Cas no 1261853-56-8 (3-(2'-Iodo-6'-methylphenyl)propionaldehyde)

• Product Name: 3-(2'-Iodo-6'-methylphenyl)propionaldehyde
• CAS No: 1261853-56-8
• MF: C₁₀H₁₁IO
• MW: 274.098215341568
• CID: 4965192
• Update Time: 2025-07-20

3-(2'-Iodo-6'-methylphenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Iodo-6'-methylphenyl)propionaldehyde

• Inchi： 1S/C10H11IO/c1-8-4-2-6-10(11)9(8)5-3-7-12/h2,4,6-7H,3,5H2,1H3
• InChI Key： YXWVLKZIHBSISK-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C)=C1CCC=O

Computed Properties

• Exact Mass: 273.98546 g/mol
• Monoisotopic Mass: 273.98546 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 274.10

Additional information on 3-(2'-Iodo-6'-methylphenyl)propionaldehyde

Recent Advances in the Application of 3-(2'-Iodo-6'-methylphenyl)propionaldehyde (CAS: 1261853-56-8) in Chemical Biology and Pharmaceutical Research

3-(2'-Iodo-6'-methylphenyl)propionaldehyde (CAS: 1261853-56-8) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique iodo-methylphenyl propionaldehyde structure, serves as a critical intermediate in the synthesis of various bioactive molecules and drug candidates. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(2'-Iodo-6'-methylphenyl)propionaldehyde as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound to develop a series of potent inhibitors for the p53-MDM2 interaction, a well-known therapeutic target in cancer. The study reported that derivatives of 3-(2'-Iodo-6'-methylphenyl)propionaldehyde exhibited enhanced binding affinity and selectivity, paving the way for further optimization and preclinical evaluation.

In addition to its role in oncology, recent research has explored the application of 3-(2'-Iodo-6'-methylphenyl)propionaldehyde in neurodegenerative disease models. A 2024 study in ACS Chemical Neuroscience revealed that this compound could be modified to cross the blood-brain barrier (BBB) and act as a precursor for neuroprotective agents. The study demonstrated that specific derivatives of 3-(2'-Iodo-6'-methylphenyl)propionaldehyde reduced oxidative stress and inflammation in neuronal cells, suggesting potential therapeutic benefits for conditions such as Alzheimer's and Parkinson's diseases.

The synthetic versatility of 3-(2'-Iodo-6'-methylphenyl)propionaldehyde has also been highlighted in recent methodological advancements. A 2023 publication in Organic Letters described a novel, high-yield synthesis route for this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the efficiency of production but also reduced the environmental impact compared to traditional synthetic approaches. Such advancements are critical for scaling up the production of this compound for industrial and pharmaceutical applications.

Despite these promising developments, challenges remain in the widespread adoption of 3-(2'-Iodo-6'-methylphenyl)propionaldehyde. Issues such as stability under physiological conditions and potential off-target effects of its derivatives need to be addressed in future research. However, the compound's unique chemical properties and demonstrated biological activity make it a valuable tool for drug discovery and chemical biology. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications.

In conclusion, 3-(2'-Iodo-6'-methylphenyl)propionaldehyde (CAS: 1261853-56-8) represents a promising scaffold in modern pharmaceutical research. Its applications in cancer therapy, neurodegenerative diseases, and synthetic methodology underscore its importance in the field. As research continues to uncover new uses and optimize its properties, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics.